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Compound of Interest

Compound Name: 2-amino-N-hydroxybutanamide

CAS No.: 36212-74-5

Cat. No.: B1266863

Get Quote

Executive Summary
2-Amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) is an

amphoteric

-amino hydroxamic acid derivative.[1] Its structural integration of a primary amine and a
hydroxamic acid moiety renders it highly polar and hydrophilic.[1]

Direct Answer:

DMSO Solubility:High (>50 mg/mL). DMSO is the preferred solvent for stock solutions due to

its ability to disrupt intermolecular hydrogen bonding without triggering immediate hydrolysis.

Water Solubility:High. However, aqueous stability is pH-dependent; long-term storage in

water is discouraged due to hydrolysis risks.[1]

Organic Solvents: Soluble in lower alcohols (Methanol, Ethanol); insoluble in non-polar

solvents (Hexane, Diethyl Ether).
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This guide details the mechanistic basis for these solubility profiles and provides a validated

protocol for preparing stable stock solutions for biological assays.

Part 1: Physicochemical Profile & Solubility
Mechanism
To understand the solubility behavior of 2-amino-N-hydroxybutanamide, we must analyze its

functional groups and electronic environment.[1]

Structural Analysis
The molecule consists of a hydrophobic ethyl tail attached to a highly polar "head" containing

two hydrogen bond donors/acceptors:

-Amine (

): Acts as a proton acceptor (base) and donor.[1]

Hydroxamic Acid (

): Acts as a bidentate metal chelator and hydrogen bond donor/acceptor.[1][2]

Key Parameters:

Molecular Weight: 118.13 g/mol [3]

LogP (Predicted): ~ -0.9 (Hydrophilic)

pKa values:

Amine: ~9.0–9.5 (Protonated form

dominating at neutral pH)

Hydroxamic Acid: ~8.5–9.0 (Deprotonation of

group)[4][5]

Solvation Mechanism in DMSO
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Dimethyl sulfoxide (DMSO) is an aprotic polar solvent.[1] It is particularly effective for

hydroxamic acids because the sulfoxide oxygen acts as a strong hydrogen bond acceptor.[1]

Mechanism: The DMSO oxygen atom accepts hydrogen bonds from both the hydroxyl proton

(

) and the amide proton (

) of the hydroxamic acid group. This effectively "solvates" the molecule, breaking the strong
intermolecular hydrogen bond network that typically keeps amino-hydroxamates in a
crystalline solid state.

Visualization: Solvation Dynamics
The following diagram illustrates the interaction between DMSO and the target molecule,

contrasting it with the hydrolysis risk in water.
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Figure 1: Solvation pathways comparing DMSO stability vs. Aqueous hydrolysis risks.

Part 2: Solvent Compatibility Matrix[1]
The following table summarizes predicted solubility ranges based on the physicochemical

properties of

-amino hydroxamic acids.
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Solvent Solubility Rating Estimated Conc.
Usage
Recommendation

DMSO Excellent > 50 mg/mL

Primary choice for

stock solutions (100

mM).

Water Good > 20 mg/mL

Suitable for immediate

use.[1] Avoid storage

(hydrolysis risk).[1]

Methanol Good 10–30 mg/mL

Useful for

synthesis/recrystallizat

ion.[1] Volatility limits

assay use.[1]

Ethanol Moderate 5–15 mg/mL
Lower solubility than

MeOH.[1]

DMF Excellent > 50 mg/mL

Alternative to DMSO,

but higher toxicity for

cell assays.[1]

Acetone Poor < 1 mg/mL Not recommended.[1]

Hexane Insoluble Negligible

Used to precipitate the

compound from

reaction mixtures.[1]

Part 3: Experimental Protocols
Protocol A: Preparation of a 100 mM Stock Solution in
DMSO
Objective: Create a stable, high-concentration stock for biological dilution.

Materials:

2-Amino-N-hydroxybutanamide (Solid, stored at -20°C).[1]
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Anhydrous DMSO (Grade:

99.9%, Water content <0.05%).

Vortex mixer.[1]

Desiccator.[1]

Workflow:

Equilibration: Allow the vial of solid compound to reach room temperature inside a desiccator

before opening. Why? To prevent condensation of atmospheric moisture onto the

hygroscopic solid.

Weighing: Weigh 11.81 mg of the compound into a sterile microcentrifuge tube.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

Troubleshooting: If particles persist, sonicate in a water bath at ambient temperature for 2

minutes.[1] Do not heat above 35°C (risk of Lossen rearrangement).

Aliquot & Storage: Divide into small aliquots (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Protocol B: Determination of Thermodynamic Solubility
(Shake-Flask Method)
If exact solubility data is required for a regulatory filing, use this self-validating protocol.[1]

Workflow Diagram:
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Figure 2: Workflow for thermodynamic solubility determination.[1][6]

HPLC Conditions (Suggested):

Column: C18 Reverse Phase (Polar-embedded column preferred for hydrophilic amines).[1]

Mobile Phase: 0.1% Trifluoroacetic acid (TFA) in Water (A) / Acetonitrile (B).[1] Gradient 5%

B to 50% B.[1]

Detection: UV at 210 nm (Amide bond absorption).[1]
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Part 4: Stability & Critical Handling Directives
The Hydrolysis Trap
Hydroxamic acids are susceptible to hydrolysis, converting back to the parent carboxylic acid

(2-aminobutyric acid) and hydroxylamine.

[1]

Risk Factors:

pH: Most stable near neutral pH (6–7).[1] Rapid hydrolysis occurs in strong acid (< pH 4) or

strong base (> pH 9).[1]

Temperature: Hydrolysis rate increases significantly above 40°C.[1]

Metal Ions: Trace iron (Fe) or Copper (Cu) can catalyze oxidation or complexation, altering

solubility and apparent concentration.[1]

The "DMSO Oxidant" Warning
While DMSO is the standard solvent, it can act as a mild oxidant (similar to Swern oxidation

conditions) if activated.

Directive: Never add strong acid chlorides or anhydrides to a DMSO solution of this

compound.[1]

Hygroscopicity: DMSO absorbs water from the air.[1] A "dry" DMSO stock can become 1-2%

water within hours if left uncapped, initiating slow hydrolysis of the hydroxamate.[1] Always

use anhydrous DMSO and seal vials tightly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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